Cas no 32846-66-5 (cubane-dc)

• Product Name: cubane-dc
• CAS No: 32846-66-5
• Molecular Formula: C₁₀H₈O₄
• Molecular Weight: 192.1681
• MDL: MFCD08458496
• CID: 304998
• PubChem ID: 276350

cubane-dc Properties

Names and Identifiers

• Pentacyclo[4.2.0.02,5.03,8.04,7]octane-1,4-dicarboxylicacid
• 1,4-CUBANEDICARBOXYLIC ACID
• cubane-1,4-dicarboxylic acid
• 1,4-cubanedicarboxylate
• Cuban-1,4-dicarbonsaeure
• pentacyclo[4.2.0.0(2,5).0(3,8).0(4,7)]octane-1,4-dicarboxylic acid methyl ester
• (1S,2R,3R,4S,5R,6S,7S,8S)-Cubane-1,4-dicarboxylic acid
• Pentacyclo[4.2.0.02,5.03,8.04,7]octane-1,4-dicarboxylic acid
• 1,4-Dicarboxycubane
• NSC679808
• ChemDiv2_000179
• Cambridge id 5350434
• Oprea1_186966
• ZXBA000420
• HMS1369I03
• BM540
• STK529460
• NSC124087
• SB13676
• FCH1217515
• 1,4-
• cubane-dc
• P15899
• 1,4-Cubanedicarboxylic acid, AldrichCPR
• Z1262510668
• SCHEMBL838877
• AKOS001483049
• cubane-1,8-dicarboxylic acid
• MFCD08458496
• SS-5129
• NSC-124087
• EN300-93166
• (1r,2R,3r,8S)-cubane-1,4-dicarboxylic acid
• CS-0052729
• 32846-66-5
• A857152
• SR-01000388398
• DTXSID30298539
• AS-52946
• EU-0033299
• SR-01000388398-1
• YSCH0119
• SY066316
• NSC-679808
• pentacyclo[4.2.0.0~2,5~.0~3,8~.0~4,7~]octane-1,4-dicarboxylic acid

• MDL： MFCD08458496
• InChIKey： JFKXMJUMOJJTCQ-UHFFFAOYSA-N
• Inchi： 1S/C10H8O4/c11-7(12)9-1-2-4(9)6-5(9)3(1)10(2,6)8(13)14/h1-6H,(H,11,12)(H,13,14)
• SMILES： O([H])C(C12C3([H])C4([H])C1([H])C1([H])C2([H])C3([H])C14C(=O)O[H])=O

Computed Properties

• Exact Mass: 192.042259g/mol
• Surface Charge: 0
• XLogP3: -0.7
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 192.042259g/mol
• Monoisotopic Mass: 192.042259g/mol
• Topological Polar Surface Area: 74.6Ų
• Heavy Atom Count: 14
• Complexity: 356
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: -0.10640
• PSA: 74.60000
• Refractive Index: 2.042
• Boiling Point: 457.4 °C at 760 mmHg
• Melting Point: 224 °C
• Flash Point: 244.6℃
• Density: 2.401

cubane-dc Security Information

• Safety Instruction： 45
• Dangerous goods sign：
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• Risk Phrases： 25

cubane-dc Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids
• Monoterpenoids